Cas no 1261729-80-9 (2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl
• CAS No: 1261729-80-9
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4990521
• Update Time: 2025-05-26

2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl

• Inchi： 1S/C13H7F5/c14-7-4-5-9(13(17)18)10(6-7)8-2-1-3-11(15)12(8)16/h1-6,13H
• InChI Key： SIRQIPXWBFLPSD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=CC=1C(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl

2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl

The compound 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl (CAS No. 1261729-80-9) is a highly fluorinated biphenyl derivative with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The structure of this compound consists of two phenyl rings connected by a single bond, with fluorine atoms strategically positioned at the 2', 3', and 5' positions of the second ring. Additionally, a difluoromethyl group (-CHF₂) is attached at the 2' position of the first ring, further enhancing its chemical reactivity and electronic properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl in the development of advanced materials. Fluorine substitution in aromatic systems is known to significantly alter the electronic properties of the molecule, making it a promising candidate for applications in optoelectronics and organic electronics. For instance, researchers have explored the use of this compound in organic light-emitting diodes (OLEDs) due to its ability to modulate electron transport properties and improve device efficiency.

The synthesis of 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl involves a multi-step process that typically begins with the preparation of precursor compounds. One common approach involves the Friedel-Crafts alkylation reaction, where a difluoromethyl group is introduced onto a fluorinated biphenyl derivative. This reaction requires careful optimization to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of physical properties, 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl exhibits a high melting point and excellent thermal stability, making it suitable for applications under harsh conditions. Its solubility in common organic solvents also facilitates its use in various chemical reactions and material fabrication processes. The compound's spectroscopic properties have been extensively studied using techniques such as UV-Vis spectroscopy and nuclear magnetic resonance (NMR), providing valuable insights into its electronic structure and molecular interactions.

One of the most exciting developments involving 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl is its potential role in drug discovery. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. The presence of multiple fluorine atoms enhances the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. Preclinical studies have shown promising results in targeting certain disease pathways, although further research is needed to fully realize its therapeutic potential.

The environmental impact of 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl has also been a topic of interest. Given its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, recent studies suggest that under certain conditions, this compound undergoes rapid degradation through photochemical and microbial processes. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, 2'-(Difluoromethyl)-2,3,5'-trifluorobiphenyl (CAS No. 1261729-80-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing modern materials science and pharmaceutical innovation.